Cas no 29451-76-1 (1-Dibenzothiophenamine)

1-Dibenzothiophenamine structure
1-Dibenzothiophenamine structure
Product Name:1-Dibenzothiophenamine
CAS No:29451-76-1
MF:C12H9NS
MW:199.271561384201
CID:286662
PubChem ID:147310
Update Time:2025-04-19

1-Dibenzothiophenamine Chemical and Physical Properties

Names and Identifiers

    • 1-Dibenzothiophenamine
    • dibenzothiophen-1-amine
    • DTXSID00183660
    • aminodibenzothiophene
    • SCHEMBL3292566
    • 29451-76-1
    • Inchi: 1S/C12H9NS/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7H,13H2
    • InChI Key: LUOGSASRTYIOCL-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2C(=CC=CC1=2)N

Computed Properties

  • Exact Mass: 199.04567
  • Monoisotopic Mass: 199.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • Density: 1.333
  • Boiling Point: 413.2°C at 760 mmHg
  • Flash Point: 203.7°C
  • Refractive Index: 1.811
  • PSA: 26.02
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